Cas no 98534-80-6 (1-(4-Chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid)

• Product Name: 1-(4-Chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid
• CAS No: 98534-80-6
• MF: C₁₁H₆ClF₃N₂O₂
• MW: 290.625751972198
• MDL: MFCD00068142
• CID: 803160
• PubChem ID: 688687
• Update Time: 2025-04-19

1-(4-Chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-3-(trifluoromethyl)pyrazole-4-
• 1-(4-Chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 2-(4-Chlorophenyl)-3-(trifluoromethyl)pyrazole-4-carboxylic acid
• BUTTPARK 4718-26
• 1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-(trifluoromethyl)-
• PS-7172
• W18727
• 2-(4-Chlorophenyl)-3-(trifluoromethyl) pyrazole- 4-carboxylic acid
• DTXSID401159648
• HMS552O04
• SCHEMBL2064195
• Maybridge1_004008
• MFCD00068142
• A845871
• CS-0241581
• EN300-23444
• AKOS000200540
• 1-(4-chlorophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid
• Z147651958
• 2-(4-chlorophenyl)-3-(trifluoromethyl)-2h-pyrazole-4-carboxylic acid
• FT-0608623
• 98534-80-6
• DB-057735
• 1-(4-Chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD00068142
• Inchi： 1S/C11H6ClF3N2O2/c12-6-1-3-7(4-2-6)17-9(11(13,14)15)8(5-16-17)10(18)19/h1-5H,(H,18,19)
• InChI Key： HSZJMDBOSZVDOK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C(F)(F)F)=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 290.00700
• Monoisotopic Mass: 290.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 3

Experimental Properties

• Density: 1.44
• Melting Point: 137 °C
• Boiling Point: 368.9°C at 760 mmHg
• Flash Point: 176.9°C
• Refractive Index: 1.557
• PSA: 55.12000
• LogP: 3.24270

1-(4-Chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39